Cas no 497967-76-7 (10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane)
![10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane structure](https://www.kuujia.com/scimg/cas/497967-76-7x500.png)
497967-76-7 structure
Product name:10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane
CAS No:497967-76-7
MF:C20H37NO7
MW:403.510287046433
CID:1551738
10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane Chemical and Physical Properties
Names and Identifiers
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- 10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane
- 10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane (9CI)
-
- Inchi: 1S/C20H37NO7/c1-2-4-20(5-3-1)21-19(18-28-20)16-26-14-12-24-10-8-22-6-7-23-9-11-25-13-15-27-17-19/h21H,1-18H2
- InChI Key: GSTNQOZOWJBNMQ-UHFFFAOYSA-N
- SMILES: C1C2(OCC3(COCCOCCOCCOCCOCCOC3)N2)CCCC1
Computed Properties
- Exact Mass: 403.25711
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 568.3±50.0 °C(Predicted)
- PSA: 76.64
- pka: 6.82±0.20(Predicted)
10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane Related Literature
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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